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Compound of Interest

Compound Name: Isoeugenyl acetate

Cat. No.: B3029221 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for the use of Isoeugenyl acetate, including personal protective equipment (PPE),

handling procedures, and disposal plans.

Hazard Identification and Classification
Isoeugenyl acetate is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2][3] It may also be harmful if swallowed.[4][5]

Hazard Classification GHS Category

Skin Irritation Category 2[1][2][4]

Serious Eye Irritation Category 2A[2][4]

Specific target organ toxicity — single exposure

(Respiratory system)
Category 3[1][3]

Acute Toxicity - Oral Category 5[4]

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling Isoeugenyl acetate.
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Protection Type Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.[1]

Protects against splashes and

dust that can cause serious

eye irritation.[1][4]

Hand Protection
Chemical resistant gloves

(e.g., Nitrile rubber).[5]

Prevents skin contact which

can cause irritation.[1][4]

Gloves must be inspected

before use and disposed of

properly after.[1]

Skin Protection
Lab coat or other protective

clothing.[6]

Minimizes the risk of skin

contact.[1] Contaminated

clothing should be removed

and washed before reuse.[4][7]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved respirator

with organic vapor cartridges

should be used.[1][4]

Prevents inhalation of dust or

vapors which may cause

respiratory irritation.[1][3]

Quantitative Safety Data
Property Value Source

Oral LD50 (rat) 3450 mg/kg[3][4][5] (Moreno, 1973am)

Dermal LD50 (rabbit) > 5000 mg/kg[5]
Food and Cosmetics

Toxicology

Melting Point 79.00 to 81.00 °C[3][6][8] The Good Scents Company

Boiling Point ~282-283 °C[2]
NINGBO INNO PHARMCHEM

CO.,LTD.

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup[5]
Vigon
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Experimental Protocols: Handling and Disposal
Handling Protocol

Preparation: Before handling, ensure that the work area is clean and well-ventilated.[4] Have

all necessary PPE readily available and inspected for integrity.[1]

Dispensing: When weighing or transferring Isoeugenyl acetate, which may be a solid or

powder, avoid creating dust.[1][5] Use a chemical fume hood if possible.[9]

During Use: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke in the

handling area.[4]

After Handling: Wash hands thoroughly with soap and water after handling the substance.[1]

[4] Clean the work area and any equipment used.

Spill and Emergency Procedures
Small Spills: For small spills, sweep up the solid material, avoiding dust generation, and

place it in a suitable, labeled container for disposal.[1][5] The spill area should then be

cleaned with soap and water.

Large Spills: In the event of a large spill, evacuate the area.[1] Wear appropriate PPE,

including respiratory protection, before attempting to clean up.[1] Contain the spill using an

inert absorbent material like sand or vermiculite.[4][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][4] Seek medical attention if irritation

persists.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[1][4] If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the affected person to fresh air. If not breathing, provide artificial respiration.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][9]
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Disposal Plan
All waste containing Isoeugenyl acetate must be treated as hazardous waste.

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed container.

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Dispose of the chemical waste through a licensed disposal company.[1] Do not

allow the substance to enter drains or the environment.[1][4] Empty containers should also

be taken to an approved waste handling site for recycling or disposal.[4]

Workflow and Logical Relationships
The following diagram illustrates the standard workflow for handling Isoeugenyl acetate in a

laboratory setting.

Preparation Phase Handling Phase

Cleanup & Disposal Phase

Emergency Procedures

1. Don PPE
(Gloves, Goggles, Lab Coat) 2. Prepare Ventilated Work Area 3. Weigh/Transfer Compound

(Avoid Dust)
Proceed to Handling 4. Perform Experimental Procedure

5. Decontaminate Glassware & Surfaces
Proceed to Cleanup

Spill ResponseIf Spill Occurs

Exposure Response
If Exposure Occurs

6. Segregate Hazardous Waste 7. Doff & Dispose of PPE 8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe handling of Isoeugenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. nbinno.com [nbinno.com]

3. isoeugenyl acetate, 93-29-8 [thegoodscentscompany.com]

4. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

5. vigon.com [vigon.com]

6. Iso-eugenol Acetate (93-29-8) | Global Supplier Of Chemicals [chemicalbull.com]

7. directpcw.com [directpcw.com]

8. Isoeugenyl acetate - CAS-Number 93-29-8 - Order from Chemodex [chemodex.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. prodasynth.com [prodasynth.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Isoeugenyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029221#personal-protective-equipment-for-
handling-isoeugenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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